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Abstract

Pyrisulfoxin A is a naturally occurring 2,2'-bipyridine derivative isolated from actinomycetes,
notably Streptomyces californicus and Streptomyces albolongus. As a member of the
caerulomycin family of compounds, it has garnered interest for its significant biological
activities, particularly its antineoplastic and antibiotic properties. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and known
biological effects of Pyrisulfoxin A, with a focus on its potential as a cytotoxic agent. Detailed
experimental protocols for its isolation and cytotoxicity assessment are also presented.

Chemical Structure and Identification

Pyrisulfoxin A is characterized by a 2,2'-bipyridine core, substituted with methoxy;,
methylsulfinyl, and an N-hydroxyiminomethyl group. The sulfoxide group introduces a chiral
center, and the compound has been isolated as a racemic mixture.

Below is a diagram of the chemical structure of Pyrisulfoxin A.

Chemical structure of Pyrisulfoxin A.

Table 1: Chemical Identifiers for Pyrisulfoxin A
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Identifier Value Source

(NE)-N-((4-methoxy-3-
methylsulfinyl-6-pyridin-2-

IUPAC Name y i PubChem[1]
ylpyridin-2-

yl)methylidene)hydroxylamine

Molecular Formula C13H13N303S PubChem[1]
Molecular Weight 291.33 g/mol PubChem[1]
CAS Number 187337-07-1 PubChem[1]

INChl=1S/C13H13N303S/c1-
19-12-7-10(9-5-3-4-6-14-9)16-

InChl PubChem[1]
11(8-15-17)13(12)20(2)18/h3-

8,17H,1-2H3/b15-8-

PSADOHLLXYEDFL-
InChiKey PubChem[1]
NVNXTCNLSA-N

COC1=CC(=NC(=C1S(=0)C)/
SMILES PubChem([1]
C=N\0)C2=CC=CC=N2

Physicochemical Properties

Detailed experimental physicochemical data for purified Pyrisulfoxin A is limited in the current
literature. The compound has been isolated as a racemic mixture, designated (+)-3. The
properties of racemic compounds can differ from their pure enantiomers, often exhibiting higher
melting points and lower solubilities.[2][3]

Table 2: Computed Physicochemical Properties of Pyrisulfoxin A
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Property Value Source
XLogP3 0.6 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 6 PubChem[1]
Rotatable Bond Count 4 PubChem|[1]
Exact Mass 291.06776246 PubChem[1]
Topological Polar Surface Area 104 A2 PubChem[1]

Biological Activity
Antineoplastic and Cytotoxic Activity

Pyrisulfoxin A has demonstrated notable cytotoxic activity against a range of human cancer
cell lines. Its efficacy is comparable to or, in some cases, greater than established
chemotherapeutic agents like doxorubicin.

Table 3: In Vitro Cytotoxicity of Racemic Pyrisulfoxin A ((z)-3)

Cell Line Cancer Type IC50 (uM)
HCT-116 Colon Carcinoma 1.05
HT-29 Colon Carcinoma 1.25
BXPC-3 Pancreatic Cancer 1.34
P6C Pancreatic Cancer 1.56
MCF-7 Breast Cancer 1.87

Data sourced from "Cytotoxic and Optically Active Pyrisulfoxins From the Endophytic
Streptomyces albolongus EA12432".

Putative Mechanism of Action
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While the specific signaling pathways modulated by Pyrisulfoxin A have not been fully
elucidated, its structural similarity to Caerulomycin A suggests a potential mechanism of action.
Caerulomycin A, which also possesses a 2,2'-bipyridine core, has been shown to be a dual-
targeting anticancer agent that promotes tubulin polymerization and inhibits topoisomerase I.[4]
[5] This dual action disrupts microtubule dynamics, leading to cell cycle arrest at the G2/M
phase, and inhibits DNA replication and repair, ultimately inducing apoptosis in cancer cells. It
is plausible that Pyrisulfoxin A exerts its cytotoxic effects through a similar mechanism.

The diagram below illustrates the proposed mechanism of action for Caerulomycin A, which
may be analogous to that of Pyrisulfoxin A.

Pyrisulfoxin A (putative)
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Putative mechanism of action for Pyrisulfoxin A.

Experimental Protocols
Isolation of Racemic Pyrisulfoxin A

The following protocol is adapted from the isolation of (x)-Pyrisulfoxin A from Streptomyces
albolongus EA12432.

Fermentation and Extraction Workflow:
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Streptomyces albolongus EA12432 Culture

:

Fermentation in Gause's Synthetic Agar

:

Extraction with Ethyl Acetate

:

Crude Extract

:

Silica Gel Column Chromatography

:

Elution with Dichloromethane/Methanol Gradient

:

Preparative HPLC

Racemic Pyrisulfoxin A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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